Octadecyl 3-hydroxy-11-oxoolean-12-en-29-oate
Octadecyl 3-hydroxy-11-oxoolean-12-en-29-oate
Brand Name:
Vulcanchem
CAS No.:
13832-70-7
VCID:
VC0080798
InChI:
InChI=1S/C48H82O4/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-33-52-42(51)45(5)30-29-44(4)31-32-47(7)36(37(44)35-45)34-38(49)41-46(6)27-26-40(50)43(2,3)39(46)25-28-48(41,47)8/h34,37,39-41,50H,9-33,35H2,1-8H3/t37-,39-,40-,41+,44+,45-,46-,47+,48+/m0/s1
SMILES:
Molecular Formula:
C48H82O4
Molecular Weight:
723.2 g/mol
Octadecyl 3-hydroxy-11-oxoolean-12-en-29-oate
CAS No.: 13832-70-7
Main Products
VCID: VC0080798
Molecular Formula: C48H82O4
Molecular Weight: 723.2 g/mol
| CAS No. | 13832-70-7 |
|---|---|
| Product Name | Octadecyl 3-hydroxy-11-oxoolean-12-en-29-oate |
| Molecular Formula | C48H82O4 |
| Molecular Weight | 723.2 g/mol |
| IUPAC Name | octadecyl (2S,4aS,6aR,6aS,6bR,8aR,10S,12aS,14bR)-10-hydroxy-2,4a,6a,6b,9,9,12a-heptamethyl-13-oxo-3,4,5,6,6a,7,8,8a,10,11,12,14b-dodecahydro-1H-picene-2-carboxylate |
| Standard InChI | InChI=1S/C48H82O4/c1-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-33-52-42(51)45(5)30-29-44(4)31-32-47(7)36(37(44)35-45)34-38(49)41-46(6)27-26-40(50)43(2,3)39(46)25-28-48(41,47)8/h34,37,39-41,50H,9-33,35H2,1-8H3/t37-,39-,40-,41+,44+,45-,46-,47+,48+/m0/s1 |
| Standard InChIKey | WNIFXKPDILJURQ-JKPOUOEOSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCOC(=O)[C@]1(CC[C@@]2(CC[C@@]3(C(=CC(=O)[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2C1)C)C)C |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOC(=O)C1(CCC2(CCC3(C(=CC(=O)C4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1)C)C)C |
| Synonyms | stearyl glycyrrhetinate |
| PubChem Compound | 10700068 |
| Last Modified | Nov 11 2021 |
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